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Compound of Interest

Compound Name: C3TD879

Cat. No.: B12368766

Application Notes and Protocols for C3TD879

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of C3TD879,
a potent and selective first-in-class inhibitor of Citron kinase (CITK). Adherence to these
guidelines is crucial for ensuring the stability and efficacy of the compound in experimental
settings.

Product Information
e Product Name: C3TD879

o Mechanism of Action: C3TD879 is a Type | kinase inhibitor that potently and selectively
inhibits the catalytic activity of Citron kinase (CITK).[1][2][3][4][5] It binds directly to full-length
human CITK in cells.[1][2][5]

o Primary Target: Citron kinase (CITK)[2][4][5]

« CAS Number: 2850259-33-3[1][3]

Physicochemical and Biological Properties
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Property Value Reference
Molecular Weight 364.49 g/mol [2]
Molecular Formula C22H28N40 [2]

Biochemical ICso

12 nM for CITK catalytic
activity

[L1E2]E31[4105]

Binding Affinity (Kd)

< 10 nM for full-length human
CITK in cells (NanoBRET)

[1](21[5]

Binding Affinity (Kd)

0.3 nM for NL-CITK KD; 9.5
nM for full-length NL-CITK

[4]

Dissolution Protocols

Proper dissolution of C3TD879 is critical for experimental success. The following protocols are

recommended for preparing stock and working solutions for in vitro and in vivo studies.

In Vitro Stock Solution Preparation

For most in vitro applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent.

Protocol:

 Allow the vial of solid C3TD879 to equilibrate to room temperature for at least 60 minutes

before opening.[6]

o To prepare a 10 mM stock solution, add the appropriate volume of high-purity DMSO to the

vial. The volume can be calculated based on the mass of the compound provided.

» Vortex or sonicate the solution to ensure complete dissolution. If precipitation is observed,

gentle heating can also be applied.[1]

e Once dissolved, aliquot the stock solution into smaller, single-use volumes in tightly sealed

vials to minimize freeze-thaw cycles.[1][6][7]

In Vivo Formulation Protocols

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.medkoo.com/products/57233
https://www.medkoo.com/products/57233
https://www.medchemexpress.com/c3td879.html
https://www.medkoo.com/products/57233
https://dcchemicals.com/coa/COA_DC73224.html
https://www.probechem.com/products_C3TD879.aspx
https://pubmed.ncbi.nlm.nih.gov/38330278/
https://www.medchemexpress.com/c3td879.html
https://www.medkoo.com/products/57233
https://pubmed.ncbi.nlm.nih.gov/38330278/
https://www.probechem.com/products_C3TD879.aspx
https://www.benchchem.com/product/b12368766?utm_src=pdf-body
https://www.benchchem.com/product/b12368766?utm_src=pdf-body
https://www.tocris.com/support/stability-and-storage
https://www.medchemexpress.com/c3td879.html
https://www.medchemexpress.com/c3td879.html
https://www.tocris.com/support/stability-and-storage
https://www.medchemexpress.com/technical-support_stability-and-storage.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

For in vivo experiments, a clear stock solution should first be prepared, followed by the addition
of co-solvents. It is recommended to prepare fresh working solutions for in vivo use on the day
of the experiment.[1] The following are established solvent systems that yield a clear solution
with a solubility of at least 2.5 mg/mL.[1]

Protocol 1: PEG300 and Tween-80 Formulation[1]

Prepare a stock solution of C3TD879 in DMSO (e.g., 25 mg/mL).

In a sterile tube, add 10% of the final volume from the DMSO stock solution.

Add 40% of the final volume of PEG300 and mix thoroughly.

Add 5% of the final volume of Tween-80 and mix until the solution is clear.

Add 45% of the final volume of saline and mix to achieve the final concentration.
Protocol 2: SBE-3-CD Formulation[1]

e Prepare a stock solution of C3TD879 in DMSO.

« In a sterile tube, add 10% of the final volume from the DMSO stock solution.

o Add 90% of the final volume of a 20% SBE-[3-CD solution in saline and mix thoroughly until
the solution is clear.

Protocol 3: Corn Oil Formulation[1]

» Prepare a stock solution of C3TD879 in DMSO.

e In a sterile tube, add 10% of the final volume from the DMSO stock solution.

e Add 90% of the final volume of corn oil and mix thoroughly until the solution is clear.

Storage and Stability

Proper storage is essential to maintain the integrity and activity of C3TD879.
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Storage ] .
Form Duration Recommendations
Temperature
) Short-term (days to Store in a dry, dark
Solid 0-4°C )
weeks) environment.[2]

Long-term (months to Keep the vial tightly

-20°C
years) sealed.[2][3][6]
Store as aliquots in
] tightly sealed vials to

Stock Solution -20°C Up to 1 month ]
avoid freeze-thaw
cycles.[1][3][6][7]

Recommended for
-80°C Up to 6 months longer-term storage of

solutions.[1]

Note: Short periods at ambient temperatures, such as during shipping, are unlikely to affect the
product's stability.[2][6]

Signaling Pathway and Experimental Workflow
C3TD879 Mechanism of Action

C3TD879 acts as a potent inhibitor of Citron kinase (CITK), a serine/threonine kinase that plays
a crucial role in the final stages of cell division (cytokinesis).[4][5] By inhibiting the catalytic
activity of CITK, C3TD879 allows for the investigation of the kinase-dependent functions of
CITK in cellular processes.
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Caption: Mechanism of action of C3TD879 as a CITK inhibitor in the cytokinesis pathway.

General Experimental Workflow

The following diagram outlines a typical workflow for utilizing C3TD879 in a research setting,
from compound handling to data analysis.
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Caption: General workflow for handling and using C3TD879 in experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [How to dissolve and store C3TD879 for experiments].
BenchChem, [2025]. [Online PDF]. Available at:
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experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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